Cas no 618098-69-4 (1-(2-FLUOROPHENYL)-3-P-TOLYL-1H-PYRAZOLE-4-CARBALDEHYDE)

• Product name: 1-(2-FLUOROPHENYL)-3-P-TOLYL-1H-PYRAZOLE-4-CARBALDEHYDE
• CAS No: 618098-69-4
• MF: C₁₇H₁₃FN₂O
• MW: 280.296327352524
• CID: 955345
• PubChem ID: 3711530

1-(2-FLUOROPHENYL)-3-P-TOLYL-1H-PYRAZOLE-4-CARBALDEHYDE Chemical and Physical Properties

Names and Identifiers

• 1-(2-FLUOROPHENYL)-3-P-TOLYL-1H-PYRAZOLE-4-CARBALDEHYDE
• 1-(2-FLUOROPHENYL)-3-(4-METHYLPHENYL)-1H-PYRAZOLE-4-CARBALDEHYDE
• DTXSID50395372
• AKOS009307830
• 618098-69-4
• 1H-Pyrazole-4-carboxaldehyde, 1-(2-fluorophenyl)-3-(4-methylphenyl)-
• 1-(2-Fluorophenyl)-3-(p-tolyl)-1H-pyrazole-4-carbaldehyde

• Inchi： InChI=1S/C17H13FN2O/c1-12-6-8-13(9-7-12)17-14(11-21)10-20(19-17)16-5-3-2-4-15(16)18/h2-11H,1H3
• InChI Key： ICVQTNXOYNOFKO-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)C2=NN(C=C2C=O)C3=CC=CC=C3F

Computed Properties

• Exact Mass: 280.10119120g/mol
• Monoisotopic Mass: 280.10119120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.9Ų
• XLogP3: 3.5